Cas no 681274-03-3 (1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole)

• Product Name: 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole
• CAS No: 681274-03-3
• MF: C₂₂H₁₇Br₂NS
• MW: 487.250082731247
• CID: 6363652
• PubChem ID: 3417931
• Update Time: 2025-05-21

1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole
• 681274-03-3
• 1-[(4-bromophenyl)methyl]-3-{[(4-bromophenyl)methyl]sulfanyl}-1H-indole
• 1-(4-bromobenzyl)-3-((4-bromobenzyl)thio)-1H-indole
• 1-[(4-bromophenyl)methyl]-3-[(4-bromophenyl)methylsulfanyl]indole
• AKOS024582427
• F0545-0086
• 1H-Indole, 1-[(4-bromophenyl)methyl]-3-[[(4-bromophenyl)methyl]thio]-

• Inchi： 1S/C22H17Br2NS/c23-18-9-5-16(6-10-18)13-25-14-22(20-3-1-2-4-21(20)25)26-15-17-7-11-19(24)12-8-17/h1-12,14H,13,15H2
• InChI Key： GRPYNUHIXUHLJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=C(C2C=CC=CC1=2)SCC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 486.94280g/mol
• Monoisotopic Mass: 484.94485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 614.0±55.0 °C(Predicted)

Additional information on 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole

Introduction to 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole (CAS No. 681274-03-3) and Its Emerging Applications in Chemical Biology

The compound 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole (CAS No. 681274-03-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of brominated aromatic rings and a sulfur-containing substituent, make it a valuable scaffold for developing novel bioactive molecules. This introduction delves into the molecular structure, synthesis, and recent applications of this compound, highlighting its relevance in modern drug discovery and academic research.

The molecular framework of 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole is composed of an indole core, which is a well-documented pharmacophore in medicinal chemistry. The indole ring system is flanked by two aromatic bromine substituents at the 4-position and a methylsulfanyl group at the 3-position. This arrangement not only imparts electronic and steric properties conducive to biological activity but also provides multiple sites for further functionalization, enabling the synthesis of derivatives with tailored properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole scaffold. Key steps include bromination at the 4-position of the phenyl ring, followed by the introduction of the methylsulfanyl group at the 3-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The use of these methods underscores the compound's suitability for industrial-scale production and further derivatization.

Recent studies have highlighted the potential of 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole as a lead compound in the development of therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. For instance, indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of bromine atoms enhances its interaction with biological targets, making it an attractive candidate for further investigation.

In particular, research has focused on its potential as an inhibitor of specific enzymes involved in cancer progression. The sulfur-containing substituent has been shown to modulate enzyme activity by interacting with critical residues in the active site. Preclinical studies have demonstrated promising results in cell-based assays, where derivatives of this compound have exhibited inhibitory effects on kinases and other key enzymes implicated in tumor growth. These findings align with broader trends in oncology research, where small-molecule inhibitors are being developed to target complex signaling pathways.

The compound's versatility extends to its utility as a building block for more complex molecules. By modifying its core structure or introducing additional functional groups, researchers can generate libraries of derivatives with diverse biological activities. This approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are rapidly tested for efficacy against various disease targets. The ease with which 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole can be modified makes it an indispensable tool in modern drug discovery pipelines.

Moreover, computational modeling has played a crucial role in understanding the interactions between this compound and biological targets. Molecular docking studies have been used to predict binding affinities and identify key residues involved in receptor-ligand interactions. These insights have guided synthetic efforts toward optimizing potency and selectivity. The integration of experimental data with computational methods has become a cornerstone of contemporary medicinal chemistry, ensuring that promising candidates like 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole are efficiently translated into viable therapeutics.

The emerging field of precision medicine has also contributed to interest in this compound. By tailoring molecular structures to target specific genetic or molecular profiles associated with diseases, researchers aim to develop more personalized treatments. The flexibility offered by 1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole allows for such customization, making it a valuable asset in developing targeted therapies for individual patients.

Future directions in research may explore its role as an intermediate in larger synthetic schemes or its potential applications beyond oncology. For example, its structural similarity to known antimicrobial agents suggests that it could be repurposed for treating infectious diseases or inflammatory conditions. Additionally, exploring its interactions with other biological systems may uncover novel mechanisms relevant to neurodegenerative or autoimmune disorders.

In conclusion,1-(4-bromophenyl)methyl-3-{(4-bromophenyl)methylsulfanyl}-1H-indole (CAS No. 681274-03-3) is a multifaceted compound with significant promise in chemical biology and pharmaceutical development. Its unique structural features and synthetic accessibility make it an ideal candidate for further exploration into drug discovery and therapeutic applications.